Cas no 663616-38-4 (2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid
• CAS No: 663616-38-4
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 1709287
• PubChem ID: 63277332
• Update Time: 2025-04-21

2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 5-amino-3-(1,1-dimethylethyl)-
• 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)acetic acid
• 2-(5-amino-3-tert-butylpyrazol-1-yl)acetic acid
• AKOS012581004
• EN300-149272
• F8881-4506
• 2-(5-amino-3-tert-butyl-1H-pyrazol-1-yl)aceticacid
• 663616-38-4

• Inchi： 1S/C9H15N3O2/c1-9(2,3)6-4-7(10)12(11-6)5-8(13)14/h4H,5,10H2,1-3H3,(H,13,14)
• InChI Key： YIQOASNZZWAIIF-UHFFFAOYSA-N
• SMILES： OC(CN1C(=CC(C(C)(C)C)=N1)N)=O

Computed Properties

• Exact Mass: 197.11655
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives